Cas no 40336-81-0 (4-(Aminomethyl)-N,N-diethylaniline)

4-(Aminomethyl)-N,N-diethylaniline Properties

Names and Identifiers

• 4-(Aminomethyl)-N,N-diethylaniline
• [4-(Aminomethyl)phenyl]diethylamine
• 4-Diethylaminobenzylamine
• Benzenemethanamine,4-(diethylamino)-
• 4-(aminomethyl)-N,N-diethylaniline(SALTDATA: FREE)
• 40336-81-0
• LBSZDWUTQGRQKH-UHFFFAOYSA-N
• EN300-43515
• Z331853002
• 4-diethylamino-benzylamine
• MFCD03410985
• (4-Aminomethylphenyl)diethylamine
• SCHEMBL1685491
• AKOS000218463
• FT-0769890
• CHEMBL4546305
• 4-(Aminomethyl)-N,N-diethylaniline, AldrichCPR
• p-(Diethylamino)benzylamine
• CS-0216451
• LS-06417
• DTXSID30547377
• 4-diethylaminobenzylamine
• ALBB-021185
• DA-18497
• 4-(aminomethyl)-N,N-diethylaniline
• [4-(aminomethyl)phenyl]diethylamine
• G68774
• +Expand

• MDL： MFCD03410985
• InChIKey： LBSZDWUTQGRQKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H18N2/c1-3-13(4-2)11-7-5-10(9-12)6-8-11/h5-8H,3-4,9,12H2,1-2H3
• SMILES： CCN(CC)C1=CC=C(C=C1)CN

Computed Properties

• Exact Mass: 178.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.146998583g/mol
• Heavy Atom Count: 13
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• LogP: 2.69180
• PSA: 29.26000
• Refractive Index: 1.559
• Boiling Point: 293.3°C at 760 mmHg
• Flash Point: 118.8°C
• Density: 0.988

4-(Aminomethyl)-N,N-diethylaniline Security Information

• Symbol: GHS07
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Risk Phrases： 22
• Signal Word：Warning

4-(Aminomethyl)-N,N-diethylaniline Customs Data

• HS CODE：2921590090
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%